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Compound of Interest

Compound Name: Dasatinib-d4
Cat. No.: B15557074
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the analytical profile of Dasatinib-d4, a
deuterated analog of Dasatinib. The information compiled is based on established analytical
methodologies and typical specifications for this compound, designed to assist researchers in
its application for preclinical and clinical studies.

Compound Information

Dasatinib-d4 is a stable, isotopically labeled form of Dasatinib, a potent tyrosine kinase
inhibitor. The incorporation of deuterium atoms provides a distinct mass signature, making it an
ideal internal standard for pharmacokinetic and bioanalytical studies involving the quantification
of Dasatinib.
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Parameter Specification

N-(2-chloro-6-methylphenyl)-2-((6-(4-(2-
Chemical Name hydroxyethyl-d4)-1-piperazinyl)-2-methyl-4-

pyrimidinyl)amino)-5-thiazolecarboxamide

Molecular Formula C22H22D4CIN7O2S

Molecular Weight 492.03 g/mol

CAS Number 1160297-08-4

Appearance White to Off-White Solid
Solubility Soluble in DMSO and Methanol

Analytical Specifications and Quantitative Data

The following tables summarize the typical quantitative data obtained from a Certificate of

Analysis for Dasatinib-d4. These values are representative and may vary slightly between

different batches.

Table 1: Identity Confirmation

Test Method

Result

H-NMR Nuclear Magnetic Resonance
Spectroscopy

Conforms to structure

Mass Spectrum Mass Spectrometry (MS)

Conforms to structure

Table 2: Purity and Impurity Profile

Test Method Specification Typical Result
Chromatographic

) HPLC/UPLC > 98.0% 99.5%
Purity
Isotopic Purity LC-MS/MS >99% > 99%
Individual Impurities HPLC/UPLC <0.5% <0.2%
Total Impurities HPLC/UPLC <1.0% <0.5%
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Table 3: Physicochemical Properties

Test Method Specification Typical Result
Loss on Drying Gravimetric <1.0% 0.3%
Residue on Ignition Gravimetric <0.1% <0.1%

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

This method is used to determine the chromatographic purity of Dasatinib-d4 and to quantify
any related impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 pum particle size).[1]

* Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 20 mM ammonium acetate, pH
5.0) and an organic solvent (e.g., acetonitrile or methanol).[2]

e Flow Rate: 1.0 mL/min.[3]

e Column Temperature: 30 °C.
o Detection: UV at 315 nm.[3]
« Injection Volume: 10 pL.

e Procedure: A solution of Dasatinib-d4 is prepared in a suitable solvent (e.g., methanol or a
mixture of acetonitrile and water) and injected into the HPLC system. The retention time of
the main peak is recorded, and the peak areas of all components are integrated to calculate
the percentage purity and the levels of individual and total impurities.
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Liquid Chromatography-Tandem Mass Spectrometry
(LC-MSIMS) for Identity and Isotopic Purity

This technique confirms the molecular weight and structure of Dasatinib-d4 and determines its
isotopic purity.

e Instrumentation: A liquid chromatography system coupled to a triple quadrupole mass
spectrometer.

¢ lonization Mode: Electrospray lonization (ESI) in positive mode.

o Sample Preparation: The sample is dissolved in a suitable solvent and infused into the mass
spectrometer. For isotopic purity, a deuterated internal standard such as Dasatinib-d8 may
be used.[4]

o Data Analysis: The mass-to-charge ratio (m/z) of the molecular ion is measured and
compared to the theoretical value. For isotopic purity, the relative abundance of the
deuterated and non-deuterated species is determined.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

1H-NMR spectroscopy is employed to confirm the chemical structure of Dasatinib-d4.
 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e Solvent: Deuterated dimethyl sulfoxide (DMSO-ds).

e Procedure: A small amount of the sample is dissolved in the deuterated solvent, and the *H-
NMR spectrum is acquired. The chemical shifts, splitting patterns, and integration of the
peaks are analyzed to confirm the expected molecular structure. Characteristic peaks for
Dasatinib include signals in the aromatic region and specific resonances for the methyl and
hydroxyethyl groups.[5]

Visualizations
Experimental Workflow for Dasatinib-d4 Analysis
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The following diagram illustrates a typical workflow for the analysis of a Dasatinib-d4 sample
to generate a Certificate of Analysis.
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Caption: Workflow for Dasatinib-d4 Certificate of Analysis Generation.

Signaling Pathway Inhibition by Dasatinib

Dasatinib is a multi-targeted kinase inhibitor. The diagram below illustrates its primary inhibitory
actions on key signaling pathways involved in cancer cell proliferation and survival.
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Caption: Dasatinib's inhibitory action on key signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15557074/docs#dasatinib-d4-a-comprehensive-
technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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